![molecular formula C19H21N3O4S B299354 N-{[4-(2-oxo-1-pyrrolidinyl)phenyl]sulfonyl}phenylalaninamide](/img/structure/B299354.png)
N-{[4-(2-oxo-1-pyrrolidinyl)phenyl]sulfonyl}phenylalaninamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[4-(2-oxo-1-pyrrolidinyl)phenyl]sulfonyl}phenylalaninamide, also known as NPS-2143, is a selective calcium-sensing receptor (CaSR) antagonist. This compound has been extensively studied for its potential applications in various scientific research fields.
Scientific Research Applications
N-{[4-(2-oxo-1-pyrrolidinyl)phenyl]sulfonyl}phenylalaninamide has been widely used as a research tool to investigate the role of CaSR in various physiological and pathological processes. CaSR is a G protein-coupled receptor that is expressed in various tissues, including the parathyroid gland, kidney, bone, and gastrointestinal tract. It plays a crucial role in regulating calcium homeostasis, bone metabolism, and gastrointestinal function.
Mechanism of Action
N-{[4-(2-oxo-1-pyrrolidinyl)phenyl]sulfonyl}phenylalaninamide binds to the extracellular domain of CaSR and inhibits its activation by extracellular calcium ions. This leads to a decrease in intracellular calcium signaling and downstream physiological responses. This compound has also been shown to inhibit the proliferation and migration of cancer cells that express CaSR.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, depending on the tissue and cell type. In the parathyroid gland, this compound inhibits the secretion of parathyroid hormone (PTH) in response to low calcium levels. In the kidney, this compound reduces the reabsorption of calcium and increases the excretion of phosphate. In bone, this compound inhibits the formation and resorption of bone. In the gastrointestinal tract, this compound inhibits the secretion of gastric acid and the release of gastrointestinal hormones.
Advantages and Limitations for Lab Experiments
N-{[4-(2-oxo-1-pyrrolidinyl)phenyl]sulfonyl}phenylalaninamide has several advantages as a research tool. It is highly selective for CaSR and does not interact with other calcium channels or receptors. It is also stable and can be easily synthesized and purified. However, this compound has some limitations. It has low solubility in water and requires the use of organic solvents for in vitro experiments. It also has poor bioavailability and requires the use of high doses for in vivo experiments.
Future Directions
N-{[4-(2-oxo-1-pyrrolidinyl)phenyl]sulfonyl}phenylalaninamide has potential applications in various scientific research fields, including endocrinology, nephrology, bone biology, and oncology. Future research directions could include the development of more potent and selective CaSR antagonists, the investigation of the role of CaSR in other physiological and pathological processes, and the evaluation of the therapeutic potential of CaSR antagonists in various diseases.
Conclusion
In conclusion, this compound, or this compound, is a selective CaSR antagonist that has been extensively studied for its potential applications in various scientific research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. This compound has the potential to be a valuable research tool and therapeutic agent in the future.
Synthesis Methods
The synthesis of N-{[4-(2-oxo-1-pyrrolidinyl)phenyl]sulfonyl}phenylalaninamide involves the reaction of N-(4-bromophenyl)sulfonyl-2-pyrrolidinone with L-phenylalaninamide in the presence of a base. The resulting product is then purified using column chromatography. The purity of this compound can be confirmed using high-performance liquid chromatography (HPLC) and mass spectrometry (MS).
properties
Molecular Formula |
C19H21N3O4S |
---|---|
Molecular Weight |
387.5 g/mol |
IUPAC Name |
2-[[4-(2-oxopyrrolidin-1-yl)phenyl]sulfonylamino]-3-phenylpropanamide |
InChI |
InChI=1S/C19H21N3O4S/c20-19(24)17(13-14-5-2-1-3-6-14)21-27(25,26)16-10-8-15(9-11-16)22-12-4-7-18(22)23/h1-3,5-6,8-11,17,21H,4,7,12-13H2,(H2,20,24) |
InChI Key |
MWPVDOBHYKSOAI-UHFFFAOYSA-N |
SMILES |
C1CC(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)NC(CC3=CC=CC=C3)C(=O)N |
Canonical SMILES |
C1CC(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)NC(CC3=CC=CC=C3)C(=O)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.